5-Azidopentan-1-ol
Overview
Description
5-Azidopentan-1-ol is a linker containing an azide group and a terminal hydroxyl group . It is a synthetic organic compound with the molecular formula C5H11N3O.
Molecular Structure Analysis
The molecular formula of 5-Azidopentan-1-ol is C5H11N3O . The average mass is 129.160 Da and the monoisotopic mass is 129.090210 Da .Chemical Reactions Analysis
The azide group in 5-Azidopentan-1-ol can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The hydroxyl group enables further derivatization or replacement with other reactive functional groups .Scientific Research Applications
Bioconjugation in Biochemistry
5-Azidopentan-1-ol: is utilized in bioconjugation techniques due to its azide group, which can participate in click chemistry reactions . This property allows for the attachment of various biomolecules to one another or to solid supports, enabling the study of complex biochemical processes.
Immunoassays in Pharmacology
In pharmacological research, 5-Azidopentan-1-ol serves as a linker in the development of immunoassays for detecting influenza viruses . Its ability to be immobilized on a glycan matrix makes it a valuable tool for quantifying viral antigens.
Polymer and Materials Science
The compound’s reactive azide group is exploited in materials science to create novel polymers with specific properties . By reacting with alkynes to form triazole rings, 5-Azidopentan-1-ol helps in synthesizing materials with potential applications in biomedicine and nanotechnology.
Organic Synthesis
5-Azidopentan-1-ol: is a versatile reagent in organic synthesis, particularly in the synthesis of nitrogen-containing heterocycles . Its azide group can be transformed into various intermediates, contributing to the diversity of synthetic pathways.
Analytical Chemistry
In analytical chemistry, 5-Azidopentan-1-ol is used as a standard or a reagent in chromatographic methods to analyze or separate complex mixtures . Its unique chemical structure allows for precise identification and quantification of substances.
Environmental Science
While direct applications in environmental science are not explicitly documented, the compound’s role in synthesizing materials and its potential biodegradability could be of interest in developing environmentally friendly materials .
properties
IUPAC Name |
5-azidopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N3O/c6-8-7-4-2-1-3-5-9/h9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZCFSFWVMHRCHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN=[N+]=[N-])CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00446308 |
Source
|
| Record name | 5-azidopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00446308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
170220-11-8 |
Source
|
| Record name | 5-azidopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00446308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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